Cas no 2086689-87-2 (Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate)

• Product Name: Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate
• CAS No: 2086689-87-2
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• MDL: MFCD31536646
• CID: 4636090
• Update Time: 2025-11-02

Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate
• SY040736
• t-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate
• Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate

• MDL： MFCD31536646
• Inchi： 1S/C13H21NO2/c1-6-13(5)8-7-9-14(13)10-11(15)16-12(2,3)4/h1H,7-10H2,2-5H3
• InChI Key： IOVIFYGNRCQCJE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CN1CCCC1(C#C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 321
• Topological Polar Surface Area: 29.5

Additional information on Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate

Comprehensive Guide to Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate (CAS No. 2086689-87-2)

Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate (CAS No. 2086689-87-2) is a specialized chemical compound with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential in drug development and medicinal chemistry. The presence of both ethynyl and tert-butyl groups in its structure makes it a versatile intermediate for constructing complex molecular frameworks.

The compound's unique structure, featuring a pyrrolidine ring substituted with an ethynyl group and a tert-butyl acetate moiety, has attracted attention in the field of small molecule drug discovery. Researchers are particularly interested in its potential as a building block for creating novel bioactive compounds. Recent trends in AI-assisted drug design have increased the demand for such specialized intermediates, as computational models frequently identify pyrrolidine-based structures as promising candidates for various therapeutic targets.

From a synthetic chemistry perspective, Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate offers several advantages. The tert-butyl ester group provides excellent stability during synthetic transformations while remaining cleavable under mild acidic conditions. Meanwhile, the ethynyl functionality serves as a valuable handle for click chemistry applications, particularly in the growing field of bioconjugation and proteolysis-targeting chimera (PROTAC) development. These characteristics make it particularly relevant to current research hotspots in targeted protein degradation and chemical biology.

The compound's physicochemical properties have been carefully characterized to support its use in advanced research applications. With a molecular weight of 209.29 g/mol, this pyrrolidine derivative exhibits good solubility in common organic solvents, facilitating its handling in laboratory settings. The steric hindrance provided by the tert-butyl group often contributes to improved selectivity in chemical reactions, a feature highly valued in modern asymmetric synthesis methodologies.

In the context of medicinal chemistry optimization, Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate serves as a valuable scaffold for exploring structure-activity relationships. The rigid pyrrolidine core can influence the conformational properties of resulting drug candidates, while the ethynyl group allows for efficient structural diversification through Sonogashira coupling or other metal-catalyzed reactions. This adaptability aligns well with current industry needs for fragment-based drug discovery approaches.

The synthesis of Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate typically involves multi-step organic transformations starting from commercially available pyrrolidine precursors. Modern flow chemistry techniques have been successfully applied to similar compounds, reflecting the pharmaceutical industry's growing interest in continuous manufacturing processes. These advancements address key concerns in green chemistry and process intensification, which are among the most searched topics in contemporary chemical research.

Quality control of Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate is typically performed using advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its applications in high-throughput screening and combinatorial chemistry, where consistent performance is essential. Recent developments in analytical method validation have further enhanced the reliability of such characterizations, responding to the pharmaceutical industry's emphasis on quality by design principles.

From a commercial perspective, the demand for specialized intermediates like Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate continues to grow alongside the expansion of contract research organizations and drug discovery outsourcing. Market analyses indicate increasing interest in custom synthesis services for such compounds, particularly from biotechnology companies focusing on novel therapeutic modalities. This trend reflects broader shifts in the pharmaceutical industry toward more collaborative research models.

Storage and handling recommendations for Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate follow standard protocols for laboratory chemicals. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. These precautions align with general good laboratory practices and ensure the material's performance in sensitive applications such as catalyst screening or enzymatic studies.

Looking toward future applications, researchers are exploring the potential of Tert-Butyl 2-(2-ethynyl-2-methyl-1-pyrrolidinyl)acetate in emerging areas like DNA-encoded libraries and covalent inhibitor development. The compound's structural features make it particularly suitable for these cutting-edge approaches, which are currently among the most searched topics in drug discovery innovation. As synthetic methodologies continue to advance, the utility of this versatile building block is expected to expand further into new areas of chemical biology and therapeutic development.